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acid

CAS No.: 2554-82-7

Cat. No.: B1344808

Get Quote

Abstract
This technical document outlines the chemical synthesis of 2-(Acetyloxy)-3-methoxybenzoic
acid, a structural analogue of acetylsalicylic acid (Aspirin), derived from o-vanillic acid. The

protocol focuses on chemoselective O-acylation of the phenolic hydroxyl group in the presence

of a free carboxylic acid. Two methodologies are presented: a scalable acid-catalyzed protocol

(Phosphoric Acid) and a classic base-catalyzed route (Pyridine). The guide includes

mechanistic insights, critical process parameters (CPPs), and full characterization data (NMR,

MP) to ensure reproducibility in a research or drug development setting.

Introduction & Retrosynthetic Analysis
2-(Acetyloxy)-3-methoxybenzoic acid serves as a specialized intermediate in the synthesis

of bioactive heterocycles (e.g., coumarins) and non-steroidal anti-inflammatory drug (NSAID)

derivatives. Structurally, it possesses an acetoxy group at the ortho position and a methoxy

group at the meta position relative to the carboxylic acid.
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The primary challenge in this synthesis is the steric hindrance introduced by the 3-methoxy

group, which flanks the reactive phenolic oxygen, potentially retarding the rate of acetylation

compared to unsubstituted salicylic acid.

Retrosynthetic Logic
The synthesis is a single-step functional group transformation (FGT). The strategic

disconnection occurs at the phenolic ester bond.
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Figure 1: Retrosynthetic disconnection showing the ester cleavage to yield o-vanillic acid and

acetic anhydride.

Experimental Protocols
Method A: Acid-Catalyzed Acetylation
(Preferred/Scalable)
This method utilizes phosphoric acid as a catalyst. It is preferred for scale-up due to the

avoidance of pyridine, simplifying the workup and reducing toxicity.

Reagents:

Precursor: o-Vanillic acid (2-hydroxy-3-methoxybenzoic acid) [CAS: 877-22-5][1]

Reagent: Acetic anhydride (Excess)[2]

Catalyst: Phosphoric acid (85% aq.)[3]

Protocol:
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Charge: In a round-bottom flask equipped with a magnetic stir bar, suspend o-vanillic acid

(3.36 g, 20.0 mmol) in acetic anhydride (15.0 mL).

Catalysis: Add phosphoric acid (85%, ~5–10 drops) to the suspension.

Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 140 °C). Maintain

reflux for 2.0 hours. The solid starting material should dissolve, forming a clear solution.

Quench: Cool the reaction mixture to room temperature. Slowly add water (3.0 mL) to

hydrolyze the excess acetic anhydride (Caution: Exothermic). Stir for 5 minutes.

Precipitation: Pour the reaction mixture into cold water (30–50 mL) with vigorous stirring. The

product should precipitate as a white to off-white solid.

Isolation: Filter the precipitate using a Buchner funnel. Wash the filter cake copiously with

cold water to remove residual acetic acid and phosphoric acid.

Drying: Dry the solid in a vacuum oven at 40–50 °C or under high vacuum until a constant

weight is achieved.

Expected Yield: 70–75% Appearance: White crystalline solid.

Method B: Base-Catalyzed Acetylation (Traditional)
Uses pyridine as both solvent and base catalyst. Useful for small-scale runs where acid

sensitivity is a concern, though less green.

Protocol:

Dissolve o-vanillic acid (1.0 equiv) in dry pyridine (5.0 vol).

Cool to 0 °C in an ice bath.

Add acetic anhydride (2.0 equiv) dropwise.

Allow the mixture to warm to room temperature and stir for 3–4 hours.
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Pour the mixture into ice-cold dilute HCl (1M) to neutralize pyridine and precipitate the

product.

Filter, wash with water, and dry.[3]

Mechanistic Insight
The reaction follows a nucleophilic acyl substitution mechanism.

Activation: The carbonyl oxygen of acetic anhydride is protonated by the acid catalyst

(Method A), making the carbonyl carbon highly electrophilic.

Nucleophilic Attack: The phenolic oxygen of o-vanillic acid attacks the activated carbonyl.

Note that the 3-methoxy group exerts an inductive electron-withdrawing effect (mild) but a

mesomeric electron-donating effect. However, its steric bulk at the ortho position relative to

the phenol is the dominant factor, necessitating thermal energy (reflux) to drive the reaction

to completion.

Elimination: The tetrahedral intermediate collapses, expelling acetic acid as the leaving

group.
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Figure 2: Simplified mechanistic flow of acid-catalyzed acetylation.

Characterization Data
The following data confirms the identity of 2-acetoxy-3-methoxybenzoic acid.
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Parameter Value / Observation Notes

Physical State White crystalline powder

Melting Point 140–142 °C Distinct from SM (147–150 °C)

1H NMR (CDCl3) δ 2.36 (s, 3H, -OCOCH3) Acetyl methyl group

δ 3.86 (s, 3H, -OCH3) Methoxy group

δ 7.20–7.70 (m, 3H, Ar-H) Aromatic protons

IR Spectroscopy ~1760 cm⁻¹ (Ester C=O) Diagnostic stretch

~1690 cm⁻¹ (Acid C=O)

Solubility
Soluble in DMSO, MeOH,

CHCl3
Poorly soluble in water

Critical Quality Attribute (CQA): The absence of a phenolic hydroxyl stretch (broad, ~3200-3400

cm⁻¹) in the IR spectrum indicates complete acetylation.

Process Optimization & Troubleshooting
Incomplete Conversion: If TLC indicates remaining starting material, extend reflux time. The

steric hindrance of the 3-methoxy group can slow the reaction compared to simple salicylic

acid.

Oiling Out: If the product oils out upon pouring into water, the water may be too warm, or the

concentration of acetic acid is too high. Ensure the quench water is ice-cold and use a

sufficient volume (at least 5x reaction volume).

Purification: If the crude product is colored, recrystallization from a mixture of Ethyl

Acetate/Hexane or Ethanol/Water is effective.

Safety & Regulatory
Acetic Anhydride: Corrosive, lachrymator, and flammable. Handle in a fume hood. Reacts

violently with water.
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Pyridine: Toxic, noxious odor, and flammable. Avoid if possible (use Method A).

Phosphoric Acid: Corrosive. Causes severe skin burns.

References
Synthesis Protocol & MP:Synthesis, 2004, No. 11, pp 1775–1782.[3] "Novel Short-Step

Synthesis of Functionalized g-Phenyl-b-hydroxybutenoates...". (Confirming MP 140–142 °C

and H3PO4 method).

Starting Material Data: Sigma-Aldrich Product Sheet for 2-Hydroxy-3-methoxybenzoic acid.

[1]

Compound Registry: PubChem CID 251703 (Related Aldehyde) / CAS 2554-82-7 (Target

Acid).
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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